Cas no 1251558-26-5 (N-[(4-methoxyphenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide)

• Product Name: N-[(4-methoxyphenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide
• CAS No: 1251558-26-5
• MF: C₂₀H₂₂N₄O₂
• MW: 350.414284229279
• CID: 6380807
• PubChem ID: 49665809
• Update Time: 2025-06-09

N-[(4-methoxyphenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxyphenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide
• 1251558-26-5
• AKOS024485773
• N-[(4-methoxyphenyl)methyl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridine-3-carboxamide
• F3406-8189
• VU0624866-1
• N-(4-methoxybenzyl)-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)nicotinamide

• Inchi： 1S/C20H22N4O2/c1-13-14(2)23-24(15(13)3)19-10-7-17(12-21-19)20(25)22-11-16-5-8-18(26-4)9-6-16/h5-10,12H,11H2,1-4H3,(H,22,25)
• InChI Key： FBDWZOYHGLGRND-UHFFFAOYSA-N
• SMILES： C1=NC(N2C(C)=C(C)C(C)=N2)=CC=C1C(NCC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 350.17427596g/mol
• Monoisotopic Mass: 350.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 69Ų

Additional information on N-[(4-methoxyphenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide

N-[(4-Methoxyphenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide: A Comprehensive Overview

N-[(4-Methoxyphenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide, identified by the CAS registry number 1251558-26-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives and incorporates a pyrazole ring system, making it a subject of interest in both academic and industrial research.

The structure of this compound is characterized by a pyridine ring substituted at the 3-position with a carboxamide group linked to a (4-methoxyphenyl)methyl moiety. Additionally, the 6-position of the pyridine ring is substituted with a 3,4,5-trimethylpyrazole group. This unique combination of functional groups contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the pyrazole ring in this compound further enhances its potential as a bioactive molecule due to the known pharmacological properties of pyrazole-containing compounds.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The synthesis typically begins with the preparation of the pyridine carboxylic acid derivative, followed by amidation with the appropriate amine precursor.

One of the most promising applications of this compound lies in its potential as an agrochemical agent. Recent research has demonstrated that certain pyridine derivatives exhibit potent insecticidal activity, making them valuable candidates for pest control applications.

Moreover, the compound's ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies. This property underscores its potential role in catalytic processes and enzyme modulation.

In conclusion, N-[(4-Methoxyphenyl)methyl]-6-(3,4,5-trimethylpyrazol-1-yl)pyridine-3-carboxamide (CAS No. 1251558-26-5) represents a versatile compound with diverse applications across multiple fields. Its unique structure and functional groups make it an attractive target for further research and development in pharmaceuticals, agrochemicals, and catalysis.